Cas no 673451-39-3 (2-Pyrimidinamine, N-cyclohexyl-4-[3-phenyl-5-(1-piperidinylmethyl)-4-isoxazolyl]-)

• Product Name: 2-Pyrimidinamine, N-cyclohexyl-4-[3-phenyl-5-(1-piperidinylmethyl)-4-isoxazolyl]-
• CAS No: 673451-39-3
• MF: C₂₅H₃₁N₅O
• MW: 417.546545267105
• CID: 834180
• PubChem ID: 10093433
• Update Time: 2025-04-19

2-Pyrimidinamine, N-cyclohexyl-4-[3-phenyl-5-(1-piperidinylmethyl)-4-isoxazolyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidinamine, N-cyclohexyl-4-[3-phenyl-5-(1-piperidinylmethyl)-4-isoxazolyl]-
• N-Cyclohexyl-4-[3-phenyl-5-(1-piperidinylmethyl)-1,2-oxazol-4-yl] -2-pyrimidinamine
• N-cyclohexyl-4-[3-phenyl-5-(1-piperidinylmethyl)-4-isoxazolyl]-2-Pyrimidinamine
• 673451-39-3
• 2-Pyrimidinamine,N-cyclohexyl-4-[3-phenyl-5-(1-piperidinylmethyl)-4-isoxazolyl]-
• CHEMBL1080582
• N-cyclohexyl-4-(3-phenyl-5-(piperidin-1-ylmethyl)isoxazol-4-yl)pyrimidin-2-amine
• BDBM50313646

• Inchi： 1S/C25H31N5O/c1-4-10-19(11-5-1)24-23(22(31-29-24)18-30-16-8-3-9-17-30)21-14-15-26-25(28-21)27-20-12-6-2-7-13-20/h1,4-5,10-11,14-15,20H,2-3,6-9,12-13,16-18H2,(H,26,27,28)
• InChI Key： KJRYEDFCBDQQSC-UHFFFAOYSA-N
• SMILES： O1C(=C(C(C2C=CC=CC=2)=N1)C1=CC=NC(=N1)NC1CCCCC1)CN1CCCCC1

Computed Properties

• Exact Mass: 417.25286063g/mol
• Monoisotopic Mass: 417.25286063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 67.1Ų